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Compound of Interest

Compound Name: Epicatechin-5-sulfate

CAS No.: 1194377-44-0

Cat. No.: B1429414

Get Quote

Executive Summary & Operational Context
As researchers characterizing the pharmacokinetics of dietary flavonoids, we often handle

Epicatechin-5-sulfate (E5S) in milligram quantities. While the parent compound, (-)-

Epicatechin, is a generally recognized as safe (GRAS) dietary component, its sulfated

metabolites represent modified biological activity and increased polarity.

The Core Directive: Treat Epicatechin-5-sulfate as a non-hazardous research chemical

regarding acute toxicity, but as a regulated chemical waste regarding environmental discharge.

Why This Matters:

Bioactivity: Sulfated metabolites can deconjugate back to aglycones (epicatechin) via

microbial sulfatases in wastewater systems, potentially altering local aquatic biological

oxygen demand (BOD) or signaling.

Regulatory Ambiguity: As a specific metabolite, E5S is rarely explicitly P-listed or U-listed

(RCRA). However, it is almost always dissolved in solvents (Methanol, DMSO) that trigger

hazardous waste definitions (Ignitability D001).
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Chemical Profile & Hazard Identification
Before disposal, verify the physical state of your specific lot.

Property Description Impact on Disposal

Physical State
Off-white to beige powder

(hygroscopic)

Must be containerized to

prevent dust inhalation.

Solubility
High in Water, DMSO,

Methanol

Do not pour down drains. High

water solubility facilitates rapid

environmental transport.

Stability
Susceptible to hydrolysis in

strong acid/base

Avoid mixing with strong acids

in waste carboys to prevent

exothermic deconjugation.

Toxicity
Not fully characterized (Treat

as Category 4 Irritant)

Standard PPE (Gloves,

Goggles, Lab Coat) required.

Disposal Procedures: The Three-Stream Protocol
Do not rely on a "one-bin-fits-all" approach. Segregate E5S waste based on its matrix.

Stream A: Solid Waste (Pure Substance)
Applicable to: Expired standards, spilled powder, or contaminated weighing boats.

Containment: Place the vial or weighing boat inside a clear polyethylene bag. Seal with tape.

[1]

Labeling: Affix a hazardous waste label.

Chemical Name: "Epicatechin-5-sulfate (Solid)"

Hazards: "Irritant" (Check specific SDS if available, otherwise default to Precautionary

Principle).

Disposal: Place in the Solid Chemical Waste Drum (usually a fiberboard or poly drum).
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Prohibited: Do not place in regular trash or biohazard (red bag) waste unless

contaminated with infectious biologicals.

Stream B: Stock Solutions (DMSO/Methanol)
Applicable to: Unused stock solutions (>10 mM).

Solvent Identification:

If in Methanol: Classify as Ignitable Waste (D001).[2]

If in DMSO: Classify as Solvent Waste (Non-Halogenated).

Segregation: Pour into the Non-Halogenated Organic Solvent carboy.

Critical: Ensure the carboy does NOT contain oxidizers (Nitric Acid, Peroxides), as DMSO

can react violently.

Rinsing: Triple rinse the empty vial with the same solvent, adding rinsate to the carboy.

Deface the vial label and discard the glass in the "Broken/Laboratory Glass" box.

Stream C: Aqueous Waste (HPLC Effluent)
Applicable to: Mobile phases containing <1% E5S.

Assessment: Even if the mobile phase is 90% water, the presence of organic modifiers

(Acetonitrile/Methanol) precludes drain disposal.

Collection: Direct HPLC lines into the Aqueous/Organic Mixture waste container.

pH Check: Ensure the waste container pH is between 5 and 9. E5S is stable here; extreme

pH can cause hydrolysis, releasing sulfur oxides or phenol derivatives.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for disposing of Epicatechin-5-sulfate.
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Key Protocol

Start: Identify Waste Matrix

Is it Solid?

Double Bag & Label
'Solid Chemical Waste'

Yes

Is it Liquid?

No

Lab Pack / Solid Waste Drum Identify Solvent Base

Yes

Methanol/Acetonitrile
(Ignitable)

Volatile Organic

DMSO
(Combustible)

High Boiling Point

Aqueous Buffer
(HPLC Waste)

Water > 50%

Non-Halogenated
Solvent Carboy

Aqueous Waste Carboy
(No Drain Disposal)

NEVER pour down sink
regardless of concentration

Click to download full resolution via product page

Figure 1: Decision tree for segregating Epicatechin-5-sulfate waste streams based on

physical state and solvent matrix.

Spill Management Protocol
In the event of a benchtop spill of solid E5S:
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Isolate: Inform nearby personnel.

PPE: Wear nitrile gloves, safety glasses, and a standard N95 mask (to prevent inhaling fine

dust).

Dry Clean-Up: Do not wet initially. Use a brush and dustpan or a HEPA vacuum to collect the

majority of the powder. Place in a bag.

Wet Wipe: Clean the surface with a paper towel dampened with water (E5S is water-

soluble).

Disposal: Place the paper towel and the collected powder bag into the Solid Chemical Waste

bin.

Regulatory Compliance (RCRA/EPA)[2][3]
While Epicatechin-5-sulfate is not specifically listed on the EPA's P-list (acutely hazardous) or

U-list (toxic), strict adherence to the "Cradle-to-Grave" responsibility is required.

Waste Characterization:

Solid: Non-regulated chemical waste (unless mixed with listed substances).

In Methanol: Hazardous Waste Code D001 (Ignitability).[2]

In Acetonitrile: Hazardous Waste Code D001 (Ignitability) + U003 (if pure acetonitrile is

discarded).

Drain Disposal: Strictly prohibited under the Clean Water Act for research chemicals without

a specific permit. Phenolic metabolites can disrupt microbial activity in Publicly Owned

Treatment Works (POTW).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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